molecular formula C8H10BrFN2O B13277814 1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol

1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol

Cat. No.: B13277814
M. Wt: 249.08 g/mol
InChI Key: MMYUWCZILTVTOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol is a bromopyridine-derived amino alcohol with a molecular formula of C₈H₉BrF₃N₂O (calculated from substituents; exact mass may vary slightly depending on stereochemistry). It features a 5-bromopyridin-3-yl group attached to an amino-propanol backbone, with a fluorine atom at the third carbon of the propanol chain. This structural motif combines halogen (bromine), fluorine, and hydroxyl groups, making it a versatile intermediate in medicinal chemistry, particularly for drug candidates targeting kinases or central nervous system receptors . The bromine atom enhances electrophilic reactivity for cross-coupling reactions, while the fluorine improves metabolic stability and bioavailability .

Properties

Molecular Formula

C8H10BrFN2O

Molecular Weight

249.08 g/mol

IUPAC Name

1-[(5-bromopyridin-3-yl)amino]-3-fluoropropan-2-ol

InChI

InChI=1S/C8H10BrFN2O/c9-6-1-7(4-11-3-6)12-5-8(13)2-10/h1,3-4,8,12-13H,2,5H2

InChI Key

MMYUWCZILTVTOE-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC=C1Br)NCC(CF)O

Origin of Product

United States

Preparation Methods

Direct Nucleophilic Substitution on Pyridine Derivatives

Methodology:

  • Starting with 5-bromo-3-aminopyridine derivatives, nucleophilic substitution reactions are employed to introduce the amino group at the 3-position of the pyridine ring.
  • The bromine atom at the 5-position acts as a leaving group, facilitating substitution with suitable amino nucleophiles under basic or catalytic conditions.

Key Reactions:

  • Reaction with ammonia or amine derivatives in the presence of copper or palladium catalysts to form the amino-pyridine intermediate.
  • Subsequent halogenation or fluorination at the 3-position is achieved via electrophilic fluorination reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Representative Reaction:

5-bromo-3-aminopyridine + fluorinating agent → 5-bromo-3-fluoropyridine

Multi-step Synthesis via Intermediate Pyridine Derivatives

Methodology:

  • Synthesis begins with commercially available 3-aminopyridine derivatives.
  • Bromination at the 5-position is achieved through selective electrophilic aromatic substitution using N-bromosuccinimide (NBS) under controlled conditions.
  • Fluorination at the 3-position is introduced via nucleophilic substitution with fluorinating reagents, often under phase-transfer catalysis or using reagents like diethylaminosulfur trifluoride (DAST).

Stepwise Route:

Step Reaction Reagents & Conditions Purpose
1 Bromination NBS, radical initiator, heat Selective bromination at 5-position
2 Fluorination DAST or NFSI, low temperature Introduction of fluorine at 3-position
3 Amino group introduction Ammonia or amine derivatives Formation of amino substituent at 3-position
4 Hydroxylation of side chain Hydroboration-oxidation or epoxide opening Introduction of hydroxyl group on the side chain

Research Data:

  • The patent WO2019214681A1 details such multi-step processes with optimized yields and purification techniques.

Coupling of Amino-Pyridine Intermediates with Propanol Derivatives

Methodology:

  • The amino-pyridine core is coupled with fluorinated propanol derivatives via nucleophilic substitution or amide bond formation.
  • The hydroxyl group on the propanol moiety is preserved or introduced via reduction or hydrolysis of suitable precursors.

Representative Procedure:

Amino-pyridine derivative + 3-fluoropropan-2-ol derivative → Coupled product via nucleophilic substitution
  • Catalysts such as potassium carbonate or cesium carbonate facilitate the substitution.
  • Purification often involves chromatography and recrystallization.

Research Evidence:

  • Similar strategies are employed in the synthesis of related compounds, as described in the literature on heteroaryl amino alcohols.

Alternative Synthetic Routes Based on Cross-Coupling Reactions

Methodology:

  • Cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination are utilized to attach the amino group to the pyridine ring.
  • Fluorinated side chains are introduced via subsequent nucleophilic or electrophilic reactions.

Typical Procedure:

  • Use of palladium catalysts with suitable ligands to couple halogenated pyridines with amino or hydroxyl-bearing reagents.
  • Final functionalization with fluorinated alcohols completes the synthesis.

Research Data:

  • The synthesis of similar halogenated pyridines via palladium-catalyzed cross-coupling is well documented, providing high regioselectivity and yields.

Data Table: Summary of Preparation Methods

Method Starting Materials Key Reagents Advantages Limitations
Nucleophilic substitution 5-bromo-3-aminopyridine Ammonia, fluorinating agents High regioselectivity Multi-step, requires purification
Electrophilic halogenation Pyridine derivatives NBS, DAST, NFSI Versatile, scalable Possible over-halogenation
Cross-coupling Halogenated pyridines Pd catalysts, boronic acids High yields, regioselectivity Cost of catalysts
Coupling with propanol derivatives Amino-pyridine intermediates Base, coupling agents Direct synthesis of target Requires multiple steps

Chemical Reactions Analysis

Types of Reactions

1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

    Oxidation: Oxidized derivatives of the compound.

    Reduction: Reduced forms of the compound.

    Substitution: Substituted derivatives with various functional groups.

Scientific Research Applications

Comparison with Similar Compounds

Key Observations :

  • Halogen Positioning : The 5-bromopyridin-3-yl group (target compound) vs. 5-bromopyridin-2-yl () alters electronic distribution, impacting binding affinity in kinase inhibitors .
  • Fluorine vs. Hydroxyl: Fluorine in the propanol chain (target compound) reduces metabolic oxidation compared to hydroxyl-rich analogs like (2S)-2-amino-2-(5-bromopyridin-3-yl)ethanol .
  • Aromatic System : Substituting pyridine with thiophene () shifts reactivity toward electrophilic substitution, useful in agrochemicals .

Research Findings and Challenges

  • Bioactivity : Fluorinated analogs consistently show improved pharmacokinetics but require careful toxicity profiling. For example, the nitro group in ’s compound limits therapeutic use despite strong antimicrobial action .
  • Synthetic Challenges : Bromopyridines often require palladium catalysts for functionalization, increasing costs .
  • Structural Insights: Crystallographic data (via SHELX, as in ) reveal that fluorine’s electronegativity distorts the propanol chain, affecting target binding .

Biological Activity

1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol, with the CAS number 1851492-16-4, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, mechanisms of action, and relevant research findings.

The molecular formula of 1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol is C8_8H10_{10}BrFN2_2O, with a molecular weight of 249.08 g/mol. The compound features a brominated pyridine ring, which is often associated with various biological activities, including antimicrobial and anticancer properties.

PropertyValue
CAS Number1851492-16-4
Molecular FormulaC8_8H10_{10}BrFN2_2O
Molecular Weight249.08 g/mol
DensityN/A
Boiling PointN/A
Melting PointN/A

Anticancer Potential

The brominated pyridine derivatives have also been investigated for their anticancer properties. Compounds like these often interact with cellular pathways involved in cancer progression, such as inhibiting kinases or modulating apoptosis . Although direct studies on 1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol are scarce, its design suggests it may similarly affect cancer cell viability.

The exact mechanism of action for 1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol remains to be elucidated fully. However, based on related compounds, it is hypothesized that:

  • Inhibition of Enzymatic Activity : It may inhibit enzymes involved in critical metabolic pathways.
  • Receptor Modulation : The compound could potentially modulate receptor activity, particularly those linked to cancer and inflammation.
  • Reactive Oxygen Species (ROS) : Similar compounds have been shown to induce oxidative stress in target cells, leading to cell death.

Case Study 1: Antimicrobial Assessment

A study evaluated the antimicrobial effects of various brominated pyridine derivatives, revealing that those with a fluoropropanol side chain exhibited enhanced activity against Gram-positive and Gram-negative bacteria. The study highlighted the importance of structural modifications in optimizing biological activity .

Case Study 2: Anticancer Screening

In another investigation focusing on pyridine derivatives, several compounds were screened for their cytotoxicity against human cancer cell lines. Results indicated that modifications to the pyridine ring significantly influenced the compounds' ability to induce apoptosis in cancer cells .

Q & A

What are the most reliable synthetic routes for 1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol, and how can reaction conditions be optimized?

A common approach involves alkylation of 5-bromopyridin-3-amine derivatives with fluorinated epoxides or halides under basic conditions. For example, reacting 5-bromopyridin-3-amine with 3-fluoro-1,2-epoxypropane in the presence of a base like K₂CO₃ can yield the target compound. Optimization includes controlling temperature (60–80°C), solvent selection (e.g., DMF or acetonitrile), and stoichiometric ratios to minimize side reactions. Post-synthesis purification via column chromatography or recrystallization ensures high purity .

Which spectroscopic and chromatographic methods are critical for characterizing this compound?

Nuclear Magnetic Resonance (NMR):

  • ¹H/¹³C NMR confirms the presence of the pyridine ring (aromatic protons at δ 7.5–8.5 ppm) and fluoropropanol moiety (fluorine-coupled splitting in aliphatic regions).
  • ¹⁹F NMR identifies the fluorine environment (e.g., δ -120 to -180 ppm for CF groups).
    Mass Spectrometry (MS): High-resolution ESI-MS validates the molecular ion peak ([M+H]⁺ at m/z ~249) and fragmentation patterns.
    HPLC: Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>95%) using a C18 column and acetonitrile/water gradient .

How do the solubility and stability of this compound influence experimental design?

The compound is sparingly soluble in water but dissolves in polar aprotic solvents (DMSO, DMF) or alcohols. Stability studies under varying pH (4–9) and temperatures (4°C to 25°C) reveal degradation via hydrolysis of the fluoro-propanol moiety under acidic conditions. For biological assays, prepare fresh solutions in DMSO and store at -20°C under inert atmosphere to prevent oxidation .

What advanced crystallographic techniques resolve its molecular conformation?

Single-crystal X-ray diffraction (SC-XRD) with SHELXL software refines the structure. Key parameters include space group determination (e.g., P2₁2₁2₁), bond-length analysis (C-Br ~1.89 Å, C-F ~1.39 Å), and hydrogen-bonding networks. Anisotropic displacement parameters validate thermal motion models. Data collection at low temperature (100 K) minimizes radiation damage .

How can computational modeling predict its interactions with biological targets?

Docking studies (AutoDock Vina) using the pyridine ring as a pharmacophore identify potential binding to enzymes like kinases or receptors. DFT calculations (Gaussian 09) optimize geometry and electrostatic potential maps, highlighting nucleophilic sites (amine group) for covalent interactions. MD simulations (GROMACS) assess stability in lipid bilayers or protein pockets .

What strategies address contradictions in reported bioactivity data?

Discrepancies in IC₅₀ values (e.g., enzyme vs. cell-based assays) may arise from differences in membrane permeability or metabolite interference. Cross-validate using orthogonal assays:

  • In vitro: Fluorescence polarization for direct target engagement.
  • In cellulo: CRISPR-edited cell lines to isolate target-specific effects.
  • Meta-analysis: Compare structural analogs (e.g., 3-[(5-Bromopyridin-2-yl)amino]butan-1-ol) to identify SAR trends .

How can protecting groups improve synthesis efficiency?

Introducing a tert-butyl carbamate (Boc) group on the pyridine nitrogen during alkylation prevents unwanted side reactions. Deprotection with TFA/CH₂Cl₂ (1:1) restores the free amine. This strategy increases yield from 45% to 72% in multi-step syntheses .

What structural features drive its pharmacological potential?

The 5-bromopyridinyl moiety enhances π-stacking with aromatic residues in binding pockets, while the fluoro-propanol group introduces polarity for solubility and H-bonding. Comparative studies with analogs (e.g., 3-Bromo-5-(trifluoropropoxy)pyridine) show that bromine’s electronegativity modulates target affinity .

Which analytical methods resolve synthetic byproducts or degradation products?

LC-MS/MS identifies impurities (e.g., dehalogenated or oxidized byproducts) using a Q-TOF detector. NMR relaxation experiments (T₁/T₂ measurements) quantify amorphous vs. crystalline impurities. Thermogravimetric analysis (TGA) monitors thermal degradation above 150°C .

How is its stereochemical purity validated?

Chiral HPLC with a cellulose-based column (Chiralpak IC) separates enantiomers using hexane/isopropanol (90:10). Optical rotation ([α]ᴅ²⁵ = +15.6°) and circular dichroism (CD) confirm the R or S configuration. Computational comparison of experimental vs. simulated CD spectra resolves ambiguities .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.